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Compound of Interest

Compound Name: Neodymium triacetate

Cat. No.: B1582837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Neodymium Triacetate, focusing

on its chemical identity, safety data, and handling protocols. The information is intended to

support researchers, scientists, and professionals in drug development in the safe and effective

use of this compound.

Chemical Identification
Neodymium Triacetate is a chemical compound of the rare earth element neodymium and

acetic acid. It is important to distinguish between the anhydrous and hydrated forms of this salt,

as they are assigned different CAS numbers.
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Identifier
Neodymium(III) Acetate
(Anhydrous)

Neodymium(III) Acetate
Hydrate

Synonyms
Neodymium acetate,

Neodymium ethanoate

Acetic acid, neodymium salt,

hydrate

CAS Number 6192-13-8[1] 334869-71-5[2]

Molecular Formula C₆H₉NdO₆[1] Nd(C₂H₃O₂)₃ · xH₂O[3][4]

Molecular Weight 321.37 g/mol [1]
321.38 g/mol (anhydrous

basis)[4]

Appearance Light purple solid[1] Purple solid[4]

Safety and Hazard Information
Neodymium Triacetate is classified as an irritant. The following tables summarize its hazard

classification and the necessary precautionary measures according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[2]

[4]

Eye Irritation 2A
H319: Causes serious eye

irritation[2][4]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[2][4]

GHS Pictogram:

alt text

Signal Word: Warning
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Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2][4]

P264
Wash skin thoroughly after

handling.[5]

P271
Use only outdoors or in a well-

ventilated area.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[6]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[4]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][4]

P312

Call a POISON

CENTER/doctor if you feel

unwell.[5]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[6]

P405 Store locked up.[6]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[6]
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Toxicological Data
Quantitative toxicological data for Neodymium Triacetate, such as LD50 (median lethal dose)

and LC50 (median lethal concentration) values for oral, dermal, and inhalation routes, are not

readily available in published literature and safety data sheets.[4][7] One source indicates an

intravenous lowest published toxic dose (LDLo) in cats of 50 mg/kg.[8] However, this is not a

standard measure for acute toxicity assessment.

Endpoint Species Route Value

LD50 Not available Oral No data available

LD50 Not available Dermal No data available

LC50 Not available Inhalation No data available

LDLo Cat Intravenous 50 mg/kg[8]

Due to the lack of comprehensive toxicological data, it is recommended to handle this

compound with care, assuming it may have uncharacterized toxic properties.

Experimental Protocols for Hazard Assessment
The irritant properties of a chemical like Neodymium Triacetate are typically assessed using

standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Skin Irritation Testing (based on OECD Guideline 404)
This test evaluates the potential of a substance to cause skin irritation.[9]

Methodology:

Test Animal: The albino rabbit is the recommended species.[9]

Application: A single dose of 0.5 g of the solid test substance is applied to a small area of the

skin (approximately 6 cm²) under a gauze patch.[9]

Exposure: The exposure period is typically 4 hours.[9]
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Observation: After removal of the patch, the skin is examined for erythema (redness) and

edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).[9]

Scoring: The severity of the skin reactions is scored according to a standardized system

(e.g., Draize method).[10][11]

Eye Irritation Testing (based on OECD Guideline 405)
This test assesses the potential of a substance to cause eye irritation or damage.[12]

Methodology:

Test Animal: The albino rabbit is the recommended species.[13]

Application: A single dose of the test substance (e.g., 0.1 mL for liquids or not more than 0.1

g for solids) is instilled into the conjunctival sac of one eye. The other eye serves as a

control.[12]

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[12][13]

Scoring: The severity of the ocular reactions is graded using a standardized scoring system.

Safe Handling and Emergency Procedures Workflow
The following diagram illustrates the logical workflow for the safe handling of Neodymium
Triacetate and the appropriate response in case of exposure.
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Safe Handling and Emergency Workflow for Neodymium Triacetate

Safe Handling

Emergency Procedures

Start

Use in well-ventilated area
(e.g., fume hood)

Wear appropriate PPE:
- Safety goggles/face shield

- Nitrile gloves
- Lab coat

Avoid dust formation
Avoid contact with skin and eyes

Wash hands after handling

Store in a cool, dry place
Keep container tightly sealed

Exposure
Occurs?

IF ON SKIN:
Wash with plenty of soap and water

Skin

IF IN EYES:
Rinse cautiously with water for several minutes

Eyes

IF INHALED:
Remove to fresh air

Inhalation

Seek medical attention
if irritation persists

Click to download full resolution via product page

Caption: Workflow for handling Neodymium Triacetate safely.
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Conclusion
Neodymium Triacetate is a valuable compound in research and various industries. While it

presents moderate irritation hazards, it can be handled safely by adhering to standard

laboratory safety protocols, including the use of appropriate personal protective equipment and

engineering controls. In case of exposure, prompt first aid measures should be taken, and

medical attention should be sought if symptoms persist. The lack of comprehensive acute

toxicity data underscores the importance of cautious handling to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582837#neodymium-triacetate-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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